Cas no 52249-80-6 (Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy-)
52249-80-6 structure
Product Name:Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy-
CAS No:52249-80-6
MF:C9H10O5
MW:198.172703266144
CID:360101
PubChem ID:71365717
Update Time:2025-04-19
Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy-
- 2,4-dihydroxy-3,6-dimethoxybenzaldehyde
- DTXSID70789113
- 52249-80-6
-
- Inchi: 1S/C9H10O5/c1-13-7-3-6(11)9(14-2)8(12)5(7)4-10/h3-4,11-12H,1-2H3
- InChI Key: CGKQZJCKLYVFPW-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=C(C=1C=O)O)OC)O
Computed Properties
- Exact Mass: 198.0528
- Monoisotopic Mass: 198.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy- Related Literature
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
52249-80-6 (Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy-) Related Products
- 86-51-1(2,3-Dimethoxybenzaldehyde)
- 5556-84-3(2,3,5-Trimethoxybenzaldehyde)
- 4460-86-0(Asaraldehyde)
- 22383-86-4(2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde)
- 2103-57-3(2,3,4-Trimethoxybenzaldehyde)
- 148-53-8(2-Hydroxy-3-methoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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